Cas no 2166954-63-6 (2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane)

• Product Name: 2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane
• CAS No: 2166954-63-6
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6323657
• PubChem ID: 165522582
• Update Time: 2025-10-19

2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane Chemical and Physical Properties

Names and Identifiers

• 2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane
• 2166954-63-6
• EN300-1279533

• Inchi： 1S/C13H27NO/c1-7-13(8-2)14-11(10(3)4)12(5,6)9-15-13/h10-11,14H,7-9H2,1-6H3
• InChI Key： HATDHXRYAYLDCN-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)C(C(C)C)NC1(CC)CC

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane

Introduction to 2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane (CAS No. 2166954-63-6)

2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane, identified by the CAS number 2166954-63-6, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This oxazine derivative exhibits a unique structural framework that has garnered attention for its potential applications in synthetic chemistry and as a building block for more complex molecules. The compound's molecular structure, characterized by a six-membered heterocyclic ring containing oxygen, along with its alkyl and alkenyl substituents, contributes to its distinctive chemical properties and reactivity.

The name of the compound highlights several key features that make it noteworthy. The presence of diethyl and dimethyl groups at the 2 and 5 positions of the oxazine ring introduces steric hindrance and electronic effects that can influence the compound's interactions with other molecules. The propan-2-yl substituent at the 4-position further modulates its reactivity, making it a versatile intermediate in organic synthesis. These structural elements are particularly relevant in the context of drug discovery, where fine-tuning molecular properties can lead to improved pharmacological outcomes.

Recent advancements in medicinal chemistry have underscored the importance of oxazine derivatives in developing novel therapeutic agents. Oxazines, due to their stability and ability to form hydrogen bonds, are frequently incorporated into drug molecules to enhance bioavailability and binding affinity. The CAS no. 2166954-63-6 associated with this compound places it within a class of molecules that have been studied for their potential roles in inhibiting enzymes and receptors involved in various diseases. For instance, modifications of oxazine structures have shown promise in targeting enzymes such as kinases and proteases, which are critical in pathways related to cancer and inflammatory disorders.

In synthetic chemistry, 2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane serves as a valuable precursor for constructing more complex scaffolds. The oxazine ring can be functionalized through various reactions, including nucleophilic substitution and metal-catalyzed cross-coupling, allowing chemists to introduce diverse substituents at specific positions. This flexibility is particularly useful in generating libraries of compounds for high-throughput screening in drug discovery programs. The name long tail keyword, encompassing its full structural description, aids researchers in precisely identifying and retrieving this compound from databases, facilitating efficient collaboration and knowledge sharing.

One of the most compelling aspects of this compound is its potential role in developing novel agrochemicals. Oxazine derivatives have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to disrupt essential biological processes in pests and pathogens. The specific arrangement of functional groups in 2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane may confer properties that enhance its efficacy as an active ingredient in crop protection agents. This aligns with global efforts to create sustainable agricultural solutions that minimize environmental impact while maintaining high yields.

The compound's chemical properties also make it relevant in materials science. Oxazines can contribute to the development of polymers with improved thermal stability and mechanical strength. By incorporating CAS no 2166954-63-6 into polymer backbones or as monomers, researchers can engineer materials with tailored properties for applications ranging from electronics to construction. The ability to modify the oxazine core allows for fine-tuning of these properties, making it a promising candidate for next-generation material design.

From a computational chemistry perspective, studying 2,2-diethyl-5,5-dimethyl-4-(propan-2-yl)-1,3-oxazinane provides insights into molecular interactions at an atomic level. Advanced computational methods can predict how this compound behaves in different environments, helping researchers design experiments more efficiently. For example, molecular dynamics simulations can reveal how the molecule interacts with biological targets or other chemical entities, guiding the optimization process for drug development or material design.

The synthesis of this compound also highlights the importance of green chemistry principles. Modern synthetic routes aim to minimize waste and energy consumption while maximizing yield. Techniques such as catalytic asymmetric synthesis or flow chemistry can be employed to produce CAS no 2166954-63-6 with high efficiency and selectivity. These approaches not only reduce environmental impact but also make large-scale production more economically viable.

In conclusion, 2 , 2 - di ethyl - 5 , 5 - dim ethyl - 4 - ( pro pan - 2 - yl ) - 1 , 3 - o xazin ane ( C A S N o . 2166954 - 63 - 6 ) represents a fascinating molecule with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists seeking new building blocks for drug discovery and material science researchers exploring advanced polymers. As our understanding of molecular interactions deepens through computational studies and experimental investigations, this compoun d is poised to play an increasingly important role in shaping future innovations.